Cas no 156274-31-6 (Methyl 3-amino-4-(4-bromophenyl)-thiophene-2-carboxylate)
Methyl 3-amino-4-(4-bromophenyl)-thiophene-2-carboxylate is a brominated thiophene derivative with a carboxylate ester and an amino functional group, making it a versatile intermediate in organic synthesis. Its structure combines electron-rich (amino) and electron-deficient (bromophenyl) moieties, enabling applications in the development of pharmaceuticals, agrochemicals, and functional materials. The bromine substituent offers a reactive site for further cross-coupling reactions, such as Suzuki or Heck couplings, while the ester group allows for hydrolysis or transesterification. The compound’s well-defined reactivity and stability under standard conditions make it suitable for use in heterocyclic and medicinal chemistry research. Its purity and consistent performance are critical for reproducible synthetic outcomes.
156274-31-6 structure
Product Name:Methyl 3-amino-4-(4-bromophenyl)-thiophene-2-carboxylate
CAS No:156274-31-6
MF:C12H10BrNO2S
MW:312.182301044464
MDL:MFCD03407984
CID:1069561
PubChem ID:2759743
Update Time:2025-06-09
Methyl 3-amino-4-(4-bromophenyl)-thiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-amino-4-(4-bromophenyl)-thiophene-2-carboxylate
- METHYL 3-AMINO-4-(4-BROMOPHENYL)THIOPHENE-2-CARBOXYLATE
- BUTTPARK 46\15-18
- 3-Amino-4-(4-bromo-phenyl)-thiophene-2-carboxylic acid methyl ester
- CS-0320878
- 156274-31-6
- MFCD03407984
- SCHEMBL14975744
- BS-5641
- STL131898
- AKOS005740282
- METHYL3-AMINO-4-(4-BROMOPHENYL)THIOPHENE-2-CARBOXYLATE
-
- MDL: MFCD03407984
- Inchi: 1S/C12H10BrNO2S/c1-16-12(15)11-10(14)9(6-17-11)7-2-4-8(13)5-3-7/h2-6H,14H2,1H3
- InChI Key: VRCWDZZOUSAXIH-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=CSC(C(=O)OC)=C1N
Computed Properties
- Exact Mass: 310.96156g/mol
- Monoisotopic Mass: 310.96156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- Melting Point: 120-121°C
Methyl 3-amino-4-(4-bromophenyl)-thiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM313425-1g |
Methyl 3-amino-4-(4-bromophenyl)thiophene-2-carboxylate |
156274-31-6 | 95% | 1g |
$482 | 2021-08-18 | |
| Chemenu | CM313425-1g |
Methyl 3-amino-4-(4-bromophenyl)thiophene-2-carboxylate |
156274-31-6 | 95% | 1g |
$482 | 2023-01-19 | |
| abcr | AB373667-1 g |
Methyl 3-amino-4-(4-bromophenyl)thiophene-2-carboxylate; . |
156274-31-6 | 1g |
€227.00 | 2023-04-26 | ||
| Fluorochem | 017011-250mg |
Methyl 3-amino-4-(4-bromophenyl)thiophene-2-carboxylate |
156274-31-6 | 250mg |
£75.00 | 2022-03-01 | ||
| abcr | AB373667-1g |
Methyl 3-amino-4-(4-bromophenyl)thiophene-2-carboxylate; . |
156274-31-6 | 1g |
€227.00 | 2025-03-19 | ||
| 1PlusChem | 1P00AKTM-250mg |
Methyl 3-amino-4-(4-bromophenyl)thiophene-2-carboxylate |
156274-31-6 | 250mg |
$115.00 | 2025-02-25 | ||
| A2B Chem LLC | AE92746-250mg |
Methyl 3-amino-4-(4-bromophenyl)thiophene-2-carboxylate |
156274-31-6 | 250mg |
$118.00 | 2024-04-20 | ||
| Ambeed | A422786-1g |
Methyl 3-amino-4-(4-bromophenyl)thiophene-2-carboxylate |
156274-31-6 | 95+% | 1g |
$390.0 | 2024-04-23 |
Methyl 3-amino-4-(4-bromophenyl)-thiophene-2-carboxylate Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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